![molecular formula C15H10ClF2NO B5779412 3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide](/img/structure/B5779412.png)
3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide, also known as CF3, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as an anticancer agent.
Mechanism of Action
3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide exerts its anticancer activity by targeting the microtubule network, which is essential for cell division and proliferation. This compound binds to the colchicine binding site of tubulin and disrupts the microtubule dynamics, leading to the arrest of cell division and eventual cell death.
Biochemical and Physiological Effects:
This compound has been found to induce the accumulation of cells in the G2/M phase of the cell cycle, leading to the inhibition of cell proliferation. This compound also induces apoptosis by activating the caspase cascade and upregulating pro-apoptotic proteins. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells, which is essential for metastasis.
Advantages and Limitations for Lab Experiments
3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide exhibits high potency and selectivity towards cancer cells, making it a promising candidate for further development as an anticancer agent. However, this compound has poor solubility in aqueous solutions, which may limit its use in in vivo studies. Additionally, this compound has not been extensively studied for its pharmacokinetic and pharmacodynamic properties, which may affect its efficacy and safety in clinical settings.
Future Directions
Future studies should focus on improving the solubility and pharmacokinetic properties of 3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide to enhance its efficacy as an anticancer agent. Additionally, the mechanism of action of this compound should be further elucidated to identify potential drug targets and develop more effective treatments for cancer. Finally, the potential synergistic effects of this compound with other chemotherapeutic agents should be investigated to improve its clinical efficacy.
Synthesis Methods
The synthesis of 3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide involves the reaction of 2-chloro-6-fluoroaniline with 4-fluorobenzaldehyde in the presence of acetic anhydride and catalytic amount of p-toluenesulfonic acid. The resulting product is then reacted with acryloyl chloride to obtain this compound in high yield and purity.
Scientific Research Applications
3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)acrylamide has been extensively studied for its potential as an anticancer agent. Several studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
properties
IUPAC Name |
(E)-3-(2-chloro-6-fluorophenyl)-N-(4-fluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClF2NO/c16-13-2-1-3-14(18)12(13)8-9-15(20)19-11-6-4-10(17)5-7-11/h1-9H,(H,19,20)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USSWSHQOGSFRGL-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C=CC(=O)NC2=CC=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)/C=C/C(=O)NC2=CC=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.